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Compound of Interest

5.
Compound Name:
Carboxymethylaminomethyluridine

Cat. No. B1212367

For researchers and scientists engaged in drug development and other laboratory research,
the proper disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. This guide provides a detailed, step-by-step procedure for the

safe disposal of 5-Carboxymethylaminomethyluridine, ensuring compliance with general
laboratory safety standards.

While 5-Carboxymethylaminomethyluridine is not classified as a hazardous substance
under GHS/CLP regulations, its toxicological properties have not been thoroughly investigated.
[1] Therefore, it is imperative to handle it with care and follow standard procedures for chemical
waste disposal.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-
Carboxymethylaminomethyluridine is provided below. This information is essential for its

safe handling and storage.
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Property Value Source

Molecular Formula C12H17N30s PubChem|[2]
Molecular Weight 331.28 g/mol PubChem|[2]
Appearance Solid (assumed) General knowledge
Solubility No data available

. Stable under recommended ] ] )
Stability N Generic SDS information[3]
storage conditions.

Incompatible Materials Strong oxidizing agents. Generic SDS information[3]

Pre-Disposal Safety Precautions

Before beginning any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). Work should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[4]

Recommended PPE:
o Eye Protection: Chemical safety goggles or a face shield.[5]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).[5]

» Body Protection: A laboratory coat.[4]

Step-by-Step Disposal Protocol

The following protocol outlines the procedural steps for the safe disposal of 5-
Carboxymethylaminomethyluridine and associated contaminated materials. This process is
designed to prevent environmental contamination and ensure the safety of laboratory
personnel.

o Waste Segregation:

o Properly segregate all waste materials generated during the handling and use of 5-
Carboxymethylaminomethyluridine.[4]
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o Categorize waste into the following streams:

» Solid Chemical Waste: Unused or expired 5-Carboxymethylaminomethyluridine
powder.

» Contaminated Labware (Solid): Iltems such as weigh boats, pipette tips, and microfuge
tubes that have come into direct contact with the compound.

» Contaminated Labware (Liquid Waste): Rinsate from cleaning glassware (e.g., beakers,
flasks) that contained the compound and solvents used to dissolve the compound.[4]

» Contaminated Personal Protective Equipment (PPE): Used gloves, disposable lab
coats, and any other PPE contaminated with the compound.[4]

e Waste Containment and Labeling:

o Use appropriate, leak-proof, and clearly labeled hazardous waste containers for each
waste stream.[4]

o Containers for solid waste should be securely sealed.

o Liquid waste containers must be made of a compatible material and have a tightly fitting
cap.[6]

o Each container label should include:

The words "Hazardous Waste" (as a precaution).

The full chemical name: "5-Carboxymethylaminomethyluridine”.

The CAS Number: 69181-26-6.[2]

An approximate amount or concentration of the waste.

The date of accumulation.

e Waste Storage:
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o Store sealed hazardous waste containers in a designated, well-ventilated, and secure
satellite accumulation area.[4]

o Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents.[5]

e Scheduling Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.[4]

o Do not attempt to dispose of this chemical down the drain or in the regular trash.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 5-
Carboxymethylaminomethyluridine.
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Caption: Disposal workflow for 5-Carboxymethylaminomethyluridine.

This comprehensive approach to the disposal of 5-Carboxymethylaminomethyluridine will
help ensure a safe laboratory environment and adherence to best practices for chemical waste
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management. Always consult your institution's specific EHS guidelines, as local regulations
may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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